Cas no 25395-08-8 (Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1))
25395-08-8 structure
Product Name:Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1)
CAS No:25395-08-8
MF:C18H15AlO12S3
MW:546.481041193008
CID:271733
PubChem ID:117471
Update Time:2025-04-19
Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1)
- Aluminium tris(4-hydroxybenzenesulphonate)
- aluminum tris(4-hydroxybenzenesulfonate)
- 86Z3773759
- NS00083805
- EINECS 246-938-6
- 25395-08-8
-
- Inchi: 1S/3C6H6O4S.Al/c3*7-5-1-3-6(4-2-5)11(8,9)10;/h3*1-4,7H,(H,8,9,10);/q;;;+3/p-3
- InChI Key: JIXXOUFTHWJZGV-UHFFFAOYSA-K
- SMILES: S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].[Al+3]
Computed Properties
- Exact Mass: 545.95405
- Monoisotopic Mass: 545.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 257Ų
Experimental Properties
- PSA: 232.29
Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
25395-08-8 (Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1)) Related Products
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- 93-01-6(6-Hydroxynaphthalene-2-sulfonic acid)
- 98-67-9(4-Hydroxybenzenesulfonic acid)
- 5857-42-1(4-Methoxybenzenesulfonic acid)
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